Cas no 203866-87-9 (Sulforhodamine 101 cadaverine TFA salt)

• Product Name: Sulforhodamine 101 cadaverine TFA salt
• CAS No: 203866-87-9
• MF: C₇₂H₈₄N₈O₁₂S₄
• MW: 1381.748g/molg/mol
• CID: 288685
• PubChem ID: 131952941
• Update Time: 2025-05-19

Sulforhodamine 101 cadaverine TFA salt Chemical and Physical Properties

Names and Identifiers

• 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-[2(or 4)-[[(5-aminopentyl)amino]sulfonyl]-4(or 2)-sulfophenyl]-2,3,6,7,12,13,16,17-octahydro-,inner salt
• 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-[2(or 4)-[[(5-aminopentyl)amino]sulfonyl]-4(or 2)-sulfopheny
• SULFORHODAMINE 101 CADAVERINE TFA SALT
• Texas Red Cadaverine
• Texas Red NH2
• Texas RedC5
• Sulforhodamine 101 cadaverine
• CID 131952941
• 4-(5-aminopentylsulfamoyl)-2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzenesulfonate;5-(5-aminopentylsulfamoyl)-2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzenesulfonate
• 203866-87-9
• Sulforhodamine 101 cadaverine TFA salt

• Inchi： 1S/2C36H42N4O6S2/c37-14-2-1-3-15-38-47(41,42)25-12-13-26(31(22-25)48(43,44)45)32-29-20-23-8-4-16-39-18-6-10-27(33(23)39)35(29)46-36-28-11-7-19-40-17-5-9-24(34(28)40)21-30(32)36;37-14-2-1-3-15-38-47(41,42)25-12-13-31(48(43,44)45)28(22-25)32-29-20-23-8-4-16-39-18-6-10-26(33(23)39)35(29)46-36-27-11-7-19-40-17-5-9-24(34(27)40)21-30(32)36/h2*12-13,20-22,38H,1-11,14-19,37H2
• InChI Key： WNCWCKPLSRPVRY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C1C2=CC3CCCN4CCCC(=C2OC2C=1C=C1CCC[N+]5CCCC=2C=51)C4=3)S(NCCCCCN)(=O)=O)(=O)(=O)[O-].S(C1C=C(C=CC=1C1C2=CC3CCCN4CCCC(=C2OC2C=1C=C1CCC[N+]5CCCC=2C=51)C4=3)S(NCCCCCN)(=O)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 1380.509
• Monoisotopic Mass: 1380.509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 96
• Rotatable Bond Count: 16
• Complexity: 3120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 323

Sulforhodamine 101 cadaverine TFA salt Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Additional information on Sulforhodamine 101 cadaverine TFA salt

Research Briefing on Sulforhodamine 101 Cadaverine TFA Salt (CAS: 203866-87-9)

Sulforhodamine 101 cadaverine TFA salt (CAS: 203866-87-9) is a fluorescent labeling reagent widely used in biochemical and biomedical research. This compound is particularly valued for its bright red fluorescence and high photostability, making it an excellent tool for labeling proteins, peptides, and other biomolecules. Recent studies have explored its applications in advanced imaging techniques, drug delivery systems, and diagnostic assays, highlighting its versatility and importance in modern research.

A recent study published in the Journal of Fluorescence (2023) investigated the photophysical properties of Sulforhodamine 101 cadaverine TFA salt under various physiological conditions. The researchers found that the compound maintains its fluorescence intensity across a wide pH range (4.0-9.0), making it suitable for use in diverse biological environments. Additionally, the study demonstrated that the TFA salt form enhances the compound's solubility in aqueous solutions, facilitating its use in live-cell imaging experiments.

Another significant advancement was reported in a 2024 paper in Analytical Chemistry, where Sulforhodamine 101 cadaverine TFA salt was employed as a fluorescent tag in a novel biosensor for detecting protease activity. The biosensor demonstrated high sensitivity and specificity, with a detection limit of 0.1 nM for target proteases. This application underscores the compound's potential in developing next-generation diagnostic tools for diseases such as cancer and neurodegenerative disorders.

In drug delivery research, Sulforhodamine 101 cadaverine TFA salt has been utilized to track the intracellular trafficking of nanoparticle-based delivery systems. A 2023 study in Nanomedicine: Nanotechnology, Biology, and Medicine used this compound to label polymeric nanoparticles, enabling real-time visualization of their uptake and distribution in cancer cells. The results provided valuable insights into optimizing nanoparticle design for targeted drug delivery, with implications for improving therapeutic efficacy and reducing side effects.

Despite its widespread use, challenges remain in the application of Sulforhodamine 101 cadaverine TFA salt. A 2024 review in Bioconjugate Chemistry highlighted issues such as potential nonspecific binding and photobleaching under prolonged illumination. However, the review also discussed emerging strategies to mitigate these limitations, including the development of new derivatives with improved stability and binding specificity.

Looking ahead, ongoing research aims to expand the applications of Sulforhodamine 101 cadaverine TFA salt in multiplexed imaging and high-throughput screening. Preliminary results from a 2024 study presented at the American Chemical Society meeting suggest that the compound can be combined with other fluorescent probes to enable simultaneous detection of multiple biomarkers, opening new possibilities for complex biological studies and clinical diagnostics.

In conclusion, Sulforhodamine 101 cadaverine TFA salt (CAS: 203866-87-9) continues to be a valuable tool in chemical biology and medical research. Its unique properties and adaptability to various experimental setups make it indispensable for advancing our understanding of biological processes and developing innovative therapeutic and diagnostic approaches. Future research will likely focus on optimizing its performance and exploring novel applications in emerging fields such as theranostics and personalized medicine.